Cas no 2138121-98-7 ((4-fluoro-2-methylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (4-fluoro-2-methylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138121-98-7
• MF: C₁₃H₁₈F₄N₂
• MW: 278.289037227631
• CID: 6421710
• PubChem ID: 165510527
• Update Time: 2025-10-28

(4-fluoro-2-methylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-2-methylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• EN300-1179374
• 2138121-98-7
• [(4-fluoro-2-methylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C13H18F4N2/c1-10-7-12(14)4-3-11(10)8-19(6-5-18-2)9-13(15,16)17/h3-4,7,18H,5-6,8-9H2,1-2H3
• InChI Key： RWFMSUZAVIIENH-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1C=CC(=CC=1C)F)(F)F

Computed Properties

• Exact Mass: 278.14061123g/mol
• Monoisotopic Mass: 278.14061123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on (4-fluoro-2-methylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of (4-fluoro-2-methylphenyl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138121-98-7)

The compound (4-fluoro-2-methylphenyl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, identified by its CAS No. 2138121-98-7, represents a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a fluorinated aromatic ring and a trifluoroethylamine moiety, which are increasingly sought after in modern drug design due to their ability to enhance metabolic stability and bioavailability. Researchers are particularly interested in its selective amine functionalization, which opens doors for targeted applications in receptor modulation and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds like CAS No. 2138121-98-7 has surged, driven by their role in addressing challenges such as drug resistance and environmental persistence. A 2023 study highlighted that fluoroalkylamine derivatives exhibit improved pharmacokinetic profiles compared to non-fluorinated analogs, making them a hotspot in medicinal chemistry. The 2,2,2-trifluoroethyl group in this compound is especially noteworthy for its electron-withdrawing properties, which can fine-tune reactivity in catalytic processes.

From a synthetic perspective, (4-fluoro-2-methylphenyl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine serves as a versatile intermediate. Its bifunctional character—combining both aromatic and aliphatic amine groups—enables diverse derivatization pathways. This aligns with the growing trend of fragment-based drug discovery, where modular building blocks accelerate the development of novel therapeutics. Industry forums frequently discuss its potential in central nervous system (CNS) targeting, given the permeability-enhancing effects of fluorinated groups.

Environmental and regulatory considerations also shape the discourse around CAS No. 2138121-98-7. While fluorinated compounds offer performance advantages, their ecological impact remains a key research focus. Innovations in green chemistry aim to optimize the synthesis of such molecules, reducing waste and energy consumption. Notably, the 4-fluoro-2-methylphenyl segment in this compound has been explored for its biodegradability potential in recent structure-activity relationship (SAR) studies.

For researchers querying "fluorinated amine applications" or "CAS 2138121-98-7 synthesis methods", this compound exemplifies the intersection of molecular design and functional utility. Patent analyses reveal its inclusion in several high-value formulations, particularly those targeting selective neurotransmission. As computational tools like AI-assisted molecular modeling advance, the predictive optimization of such structures is becoming more efficient, further elevating their industrial relevance.

In conclusion, (4-fluoro-2-methylphenyl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine stands at the forefront of innovative chemical research. Its multifaceted properties cater to pressing needs in life sciences and material engineering, while ongoing studies address sustainability concerns. As the scientific community prioritizes precision chemistry, this compound’s role is poised to expand across interdisciplinary applications.